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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B8796714

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
application of C.I. Disperse Blue 165:1 in the thermosol dyeing of polyester fabrics. The
information is intended for laboratory and research settings to ensure reproducible and high-
quality dyeing outcomes.

Overview

The thermosol process is a continuous method for dyeing synthetic fibers, particularly
polyester, with disperse dyes.[1][2] The process involves padding the fabric with a dye
dispersion, followed by drying and then fixing the dye at high temperatures.[1][3] This high-
temperature fixation, typically between 180°C and 220°C, allows the disperse dye to sublime
and diffuse into the amorphous regions of the polyester fibers, resulting in a stable coloration.
[4] Disperse Blue 165:1 is a monoazo disperse dye known for its brilliant blue shade and good
sublimation fastness, making it well-suited for the thermosol process.[5][6] A critical post-
treatment step, known as reduction clearing, is essential to remove unfixed dye from the fiber
surface, thereby significantly improving the wash and rubbing fastness of the final product.[7][8]

Quantitative Data
Physicochemical Properties of Disperse Blue 165
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Property Value

C.l. Name Disperse Blue 165
CAS Number 41642-51-7
Molecular Formula C20H19N703
Molecular Weight 405.41 g/mol
Physical Form Dark blue powder

Source:[5][9]

Typical Fastness Properties of Disperse Blue 165 on

Polyester

Fastness Property ISO Standard Rating
Light (Xenon Arc) 6

Washing (CH) 4-5

Sublimation (CH) 4-5

Rubbing (Wet) 4

Rubbing (Dry) 4

Source:[10]

Experimental Protocols
Materials and Reagents

e 100% Polyester fabric, pre-scoured and heat-set
o Disperse Blue 165:1
e Anti-migration agent (e.g., sodium alginate)

o Wetting agent
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Dispersing agent

Acetic acid (to adjust pH)

Sodium hydrosulfite (Sodium Dithionite)

Sodium hydroxide

Non-ionic detergent
Equipment

e Laboratory padding mangle

e Infrared or hot flue dryer

e Laboratory thermosol oven

o Beakers and graduated cylinders
e pH meter

o Magnetic stirrer

e Washing baths

Thermosol Dyeing Protocol

This protocol outlines the continuous thermosol dyeing process for polyester fabric with
Disperse Blue 165:1.

Step 1: Padding

» Prepare the padding liquor with the following recipe:
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Component Concentration Purpose
) X g/L (depending on desired
Disperse Blue 165:1 Colorant
shade)

S Prevents dye migration during
Anti-migration agent 1-5¢g/L

drying
) Ensures uniform wetting of the
Wetting agent 1-2g/L )
fabric
) Maintains optimal pH for dye
Buffer solution g.s.to pH 5.0-6.0

stability

Source:[11]

o Set the temperature of the padding bath to 20-40°C.[11]

o Calibrate the padding mangle to achieve a wet pick-up of 60-70%.[11]

o Pass the polyester fabric through the padding liquor at a constant speed.
Step 2: Drying

o Immediately after padding, dry the fabric at a temperature of 70-90°C.[11]
e Infrared drying is recommended to minimize dye migration.[12]

Step 3: Thermofixation

o Pass the dried fabric through a thermosol oven.

o Set the thermofixation temperature to 180-220°C and the dwell time to 60-90 seconds.[3][12]
The optimal temperature and time will depend on the specific fabric construction and desired
shade depth.

Step 4: Post-Treatment (Reduction Clearing)
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 After thermofixation, the fabric must undergo a reduction clearing process to remove surface
dye.[7]

» Prepare a reduction clearing bath with the following recipe:

Component Concentration

Sodium Hydrosulfite 2g/L

Sodium Hydroxide 2g/lL

Non-ionic detergent 1lg/L
Source:[7]

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.[7]

Thoroughly rinse the fabric with hot water, followed by a cold water rinse.[7]

Neutralize the fabric with a dilute solution of acetic acid (e.g., 1 g/L) at 40°C for 10 minutes.

[7]

Perform a final cold water rinse.[7]
Step 5: Drying

o Dry the final fabric at a temperature not exceeding 100°C.[7]

Visualizations
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Caption: Experimental workflow for the thermosol dyeing of polyester with Disperse Blue
165:1.
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Caption: Logical relationships between process parameters and dyeing outcomes in the
thermosol process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Thermosol Dyeing
with Disperse Blue 165:1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8796714#thermosol-dyeing-process-with-disperse-
blue-165-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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